Cas no 1516186-02-9 (4-Chloroisoxazol-5-amine)

• Product Name: 4-Chloroisoxazol-5-amine
• CAS No: 1516186-02-9
• MF: C₃H₃ClN₂O
• MW: 118.5217192173
• CID: 4742078
• Update Time: 2025-05-23

4-Chloroisoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloroisoxazol-5-amine
• 4-chloro-1,2-oxazol-5-amine
• 4-Chloroisoxazol-5-amine

• Inchi： 1S/C3H3ClN2O/c4-2-1-6-7-3(2)5/h1H,5H2
• InChI Key： GSCHVWCFNFEEFP-UHFFFAOYSA-N
• SMILES： ClC1C=NOC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70
• XLogP3: 0.6
• Topological Polar Surface Area: 52

Additional information on 4-Chloroisoxazol-5-amine

4-Chloroisoxazol-5-amine (CAS No. 1516186-02-9): An Overview of Its Properties and Applications

4-Chloroisoxazol-5-amine (CAS No. 1516186-02-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isoxazole ring and chlorine substituent, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The isoxazole ring is a five-membered heterocyclic structure containing one nitrogen and one oxygen atom. This ring system is known for its stability and the ability to form strong hydrogen bonds, which can influence the compound's pharmacological properties. The presence of a chlorine atom at the 4-position of the isoxazole ring further enhances the compound's reactivity and selectivity, making it an attractive scaffold for the design of novel therapeutic agents.

Recent studies have highlighted the potential of 4-Chloroisoxazol-5-amine in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The study demonstrated that 4-Chloroisoxazol-5-amine can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-Chloroisoxazol-5-amine has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal reported that this compound shows promising activity against several viral strains, including influenza and herpes simplex virus. The mechanism of action appears to involve the inhibition of viral replication through interference with viral protein synthesis.

The pharmacokinetic properties of 4-Chloroisoxazol-5-amine have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Its low toxicity and high selectivity towards target receptors further enhance its potential as a drug candidate.

In the realm of cancer research, 4-Chloroisoxazol-5-amine has shown promise as a potential anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression, leading to reduced tumor growth.

The synthetic accessibility of 4-Chloroisoxazol-5-amine is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for further studies and potential commercialization. One such method involves the reaction of 4-chloroacetonitrile with hydroxylamine under mild conditions, followed by cyclization to form the isoxazole ring.

In conclusion, 4-Chloroisoxazol-5-amine (CAS No. 1516186-02-9) is a promising compound with a wide range of biological activities. Its anti-inflammatory, antiviral, and anticancer properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new applications and mechanisms of action, 4-Chloroisoxazol-5-amine is likely to play an increasingly important role in advancing medical treatments for various diseases.